Cas no 794-39-8 (Phosphine,diphenyl(2-phenylethenyl)-)

• Product Name: Phosphine,diphenyl(2-phenylethenyl)-
• CAS No: 794-39-8
• MF: C₂₀H₁₇P
• MW: 288.322746038437
• CID: 581334
• PubChem ID: 1560111
• Update Time: 2025-04-19

Phosphine,diphenyl(2-phenylethenyl)- Chemical and Physical Properties

Names and Identifiers

• Phosphine,diphenyl(2-phenylethenyl)-
• diphenyl-[(E)-2-phenylethenyl]phosphane
• ((1E)-2-phenylvinyl)diphenylphosphine
• (E)-2-(diphenylphosphanyl)styrene
• (E)-diphenyl(2-phenylethenyl)phosphine
• AC1LTGLZ
• diphenyl(2-phenylethenyl)phosphine
• diphenyl[(E)-2-phenylethenyl]phosphane
• E-1-diphenylphosphino-2-phenylethylene
• NSC244330
• p-styryldiphenylphosphine
• STK366809
• SureCN918968
• AKOS005443979
• (e)-di-phenyl(2-phenylethenyl)phosphine
• NSC-244330
• 794-39-8

• Inchi： 1S/C20H17P/c1-4-10-18(11-5-1)16-17-21(19-12-6-2-7-13-19)20-14-8-3-9-15-20/h1-17H/b17-16+
• InChI Key： UMFWLUTUYFDZNQ-WUKNDPDISA-N
• SMILES： P(/C=C/C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 288.10691
• Monoisotopic Mass: 288.106787540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0
• LogP: 4.79020